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Cat. No.: B606752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
CMX-2043 is a novel cytoprotective agent derived from alpha-lipoic acid with demonstrated

efficacy in models of ischemia-reperfusion injury and traumatic brain injury.[1][2][3][4] Its

mechanism of action involves the activation of pro-survival signaling pathways, including the

PI3K/Akt pathway, and exhibiting antioxidant properties.[1][5][6][7] Proper preparation of CMX-
2043 stock solutions is critical for accurate and reproducible results in in vitro cell culture

experiments. This document provides detailed protocols for the preparation, storage, and

quality control of CMX-2043 stock solutions for use in cell-based assays.

Properties of CMX-2043
CMX-2043 is a small molecule, α-N-[(R)-1, 2-dithiolane-3-pentanoyl]-L-glutamyl-L-alanine, with

the following properties:
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Property Value Reference

Molecular Formula C₁₆H₂₆N₂O₆S₂ [8]

Molecular Weight 406.52 g/mol [8]

CAS Number 910627-26-8 [8]

Appearance Powder [8]

Solubility (in vitro)
DMSO: 20.83 mg/mL (51.24

mM)
[8]

Solubility (aqueous) >100 mg/mL in PBS (pH 7.4) [9]

Storage (Powder)
-20°C for 1 year, or -80°C for 2

years (sealed from moisture)
[8]

Mechanism of Action: PI3K/Akt Signaling Pathway
CMX-2043 exerts its cytoprotective effects in part through the activation of the

Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway.[1][5] This pathway is a central

regulator of cell survival, proliferation, and metabolism. Upon stimulation, PI3K phosphorylates

phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-

trisphosphate (PIP3). PIP3 recruits Akt and its upstream kinase PDK1 to the plasma

membrane, leading to the phosphorylation and activation of Akt. Activated Akt then

phosphorylates a multitude of downstream targets to promote cell survival and inhibit

apoptosis. The activation of Akt by CMX-2043 has been shown to be inhibited by the PI3K

inhibitor LY294002.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Site Unavailable [ischemix.com]

2. CMX-2043 Mechanisms of Action In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

3. New Drug Targets Damage from Traumatic Injuries | Weightmans [weightmans.com]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. mtec-sc.org [mtec-sc.org]

7. Ischemix Initiates Phase 2a Trial of CMX-2043 for the Prevention of Ischemia-Reperfusion
Injury - BioSpace [biospace.com]

8. file.medchemexpress.com [file.medchemexpress.com]

9. Pre-clinical and Clinical Safety Studies of CMX-2043: A Cytoprotective Lipoic Acid
Analogue for Ischaemia–Reperfusion Injury - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Preparing CMX-2043 Stock Solution for Cell Culture:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606752#preparing-cmx-2043-stock-solution-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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